Cas no 122835-45-4 (ethyl 5-acetyl-2-amino-4-phenylthiophene-3-carboxylate)

• Product Name: ethyl 5-acetyl-2-amino-4-phenylthiophene-3-carboxylate
• CAS No: 122835-45-4
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• MDL: MFCD13248796
• CID: 1004836
• PubChem ID: 14362246
• Update Time: 2025-04-20

ethyl 5-acetyl-2-amino-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-acetyl-2-amino-4-phenylthiophene-3-carboxylate
• AGN-PC-00162H
• ALBB-013268
• FT-0684226
• I05-1043
• MolPort-008-154-323
• STK897806
• 3-thiophenecarboxylic acid, 5-acetyl-2-amino-4-phenyl-, et
• AKOS005173781
• DTXSID50559376
• ethyl5-acetyl-2-amino-4-phenylthiophene-3-carboxylate
• 122835-45-4
• 3-Thiophenecarboxylic acid, 5-acetyl-2-amino-4-phenyl-, ethyl ester

• MDL： MFCD13248796
• Inchi： 1S/C15H15NO3S/c1-3-19-15(18)12-11(10-7-5-4-6-8-10)13(9(2)17)20-14(12)16/h4-8H,3,16H2,1-2H3
• InChI Key： XLOPUMWFWQWPFE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C2C=CC=CC=2)=C1C(C)=O)N

Computed Properties

• Exact Mass: 289.07726451g/mol
• Monoisotopic Mass: 289.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.6Ų

ethyl 5-acetyl-2-amino-4-phenylthiophene-3-carboxylate Security Information

• HazardClass：IRRITANT